N4-Phenylquinazoline-4,6-diamine

• Molecular Formula: C14H12N4
• Molecular Weight: 236.27 g/mol
• IUPAC Name: 4-N-phenylquinazoline-4,6-diamine
• InChI: InChI=1S/C14H12N4/c15-10-6-7-13-12(8-10)14(17-9-16-13)18-11-4-2-1-3-5-11/h1-9H,15H2,(H,16,17,18)
• InChI Key: MJMYCJSNBBYTCT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC2=NC=NC3=C2C=C(C=C3)N

Description

N4-Phenylquinazoline-4,6-diamine is a useful research compound. Its molecular formula is C14H12N4 and its molecular weight is 236.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 4-(phenylamino)-6-nitroquinazoline in ethanol/water and a polar solvent such as iso-propylalcohol is reacted at reflux temperature with hydrazine hydrate and Raney®Nickel. The reaction mixture is filtered, evaporated and purified by silica gel chromatography, to give the product, 4-(phenylamino)-6-aminoquinazoline.

Synthesis routes and methods II

Procedure details

A solution of a 6-nitro-4-(phenylamino)quinazoline substituted by a polyalkylene glycol, prepared as described hereinabove, in ethanol/water is reacted at reflux temperature with hydrazine hydrate and Raney® Nickel (Ra—Ni). The reaction mixture is filtered and evaporated, to give the corresponding 6-amino-4-(phenylamino)quinazoline substituted by a polyalkylene glycol moiety (terminating with a hydroxyl group).